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Compound of Interest

Compound Name: Styrene acrylonitrile

Cat. No.: B1196111

This guide provides a detailed comparison of the mechanical properties of Styrene-Acrylonitrile
(SAN) and Polyethylene Terephthalate Glycol (PETG), two amorphous thermoplastic materials
widely used in various industries. The information presented is intended for researchers,
scientists, and drug development professionals who require a thorough understanding of
material characteristics for their applications. This comparison is supported by quantitative data
from experimental testing, with detailed methodologies provided for key experiments.

Overview of Materials

Styrene-Acrylonitrile (SAN) is a copolymer plastic that is known for its rigidity, high
transparency, and good chemical resistance.[1][2] It is often used in applications requiring
stiffness and clarity, such as housewares, packaging, and automotive parts.[1]

Polyethylene Terephthalate Glycol (PETG) is a glycol-modified version of polyethylene
terephthalate (PET). The addition of glycol prevents crystallization, resulting in a clearer and
more impact-resistant material compared to PET.[1] PETG is recognized for its excellent
toughness, chemical resistance, and ease of thermoforming, making it suitable for medical
devices, packaging, and 3D printing.[1][3]

Quantitative Mechanical Properties

The following tables summarize the key mechanical properties of SAN and PETG. The data
has been compiled from various technical datasheets and is presented with the corresponding
ASTM or ISO testing standards.
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Table 1: Tensile Properties of SAN vs. PETG

Property SAN PETG Test Standard
Tensile Strength

74 - 130 50 - 61.4 ASTM D638[1][4]
(MPa)
Tensile Modulus

3.8-13 2.1-2.99 ASTM D638[1][4]
(GPa)
Elongation at Break

25 5.3-130 ASTM D638[1][4]

(%)

Table 2: Flexural Properties of SAN vs. PETG

Property SAN PETG Test Standard
Flexural Strength
44.22 -74.8 ASTM D790[4][5]
(MPa)
Flexural Modulus
3.8-13 1.686 - 2.15 ASTM D790[4][6]

(GPa)

Table 3: Impact Resistance of SAN vs. PETG

Property SAN PETG Test Standard

Notched Izod Impact

20.0 - 30.0 35-101 ASTM D256[1][4][7]
Strength (J/m)

Experimental Protocols

The mechanical properties presented in this guide are determined through standardized testing
procedures. The following are detailed methodologies for the key experiments cited.

ASTM D638: Standard Test Method for Tensile
Properties of Plastics
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This test method is used to determine the tensile properties of unreinforced and reinforced
plastics.[8]

Specimen Preparation:

o Test specimens are typically injection molded or machined into a "dumbbell" or "dogbone™
shape.[9]

e The dimensions of the specimen depend on the material's thickness and rigidity.[9]

e Specimens are conditioned at a standard temperature (23°C + 2°C) and relative humidity
(50% = 5%) for at least 40 hours prior to testing to ensure consistency.[10]

Testing Procedure:

e The conditioned specimen is securely mounted in the grips of a universal testing machine.[8]

e An extensometer is attached to the specimen to accurately measure the elongation during
the test.[8]

o Atensile load is applied to the specimen at a constant rate of crosshead movement until the
specimen fractures.[8][10] The speed of the test is determined by the material specification.

[8]

o The force required to stretch the specimen and the corresponding elongation are recorded
throughout the test.[10]

Data Analysis: From the recorded data, several key properties are calculated, including:

» Tensile Strength: The maximum stress the material can withstand before breaking.[11]

o Tensile Modulus (Modulus of Elasticity): A measure of the material's stiffness.[11]

o Elongation at Break: The percentage increase in length that the material undergoes before
fracturing.[11]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.prestogroup.com/articles/testing-the-tensile-strength-of-plastics-using-astm-d-638-test-standard/
https://www.scribd.com/document/462269103/ASTM-Testing-methods
https://www.scribd.com/document/462269103/ASTM-Testing-methods
https://infinitalab.com/blogs/astm-d638-tensile-testing-methods-for-plastics/
https://www.prestogroup.com/articles/testing-the-tensile-strength-of-plastics-using-astm-d-638-test-standard/
https://www.prestogroup.com/articles/testing-the-tensile-strength-of-plastics-using-astm-d-638-test-standard/
https://www.prestogroup.com/articles/testing-the-tensile-strength-of-plastics-using-astm-d-638-test-standard/
https://infinitalab.com/blogs/astm-d638-tensile-testing-methods-for-plastics/
https://www.prestogroup.com/articles/testing-the-tensile-strength-of-plastics-using-astm-d-638-test-standard/
https://infinitalab.com/blogs/astm-d638-tensile-testing-methods-for-plastics/
https://www.intertek.com/polymers-plastics/tensile-testing/astmd5083/
https://www.intertek.com/polymers-plastics/tensile-testing/astmd5083/
https://www.intertek.com/polymers-plastics/tensile-testing/astmd5083/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

ASTM D790: Standard Test Methods for Flexural
Properties of Unreinforced and Reinforced Plastics and
Electrical Insulating Materials

This test method is used to determine the flexural strength and flexural modulus of plastics.[12]
Specimen Preparation:
o Test specimens are rectangular bars of a specific size, typically 1/8" x 1/2" x 5".[12]

e The specimens are conditioned under the same standard temperature and humidity
conditions as for tensile testing.

Testing Procedure:
e The test specimen is placed on two supports.[13]

o Aload is applied to the center of the specimen (three-point bending test) at a specified rate.
[13][14]

e The load and the resulting deflection of the specimen are recorded until the specimen breaks
or reaches a specified strain (typically 5%).[13][14]

Data Analysis: The following properties are determined from the load-deflection curve:

o Flexural Strength: The maximum stress the material can withstand in bending before it yields
or breaks.[15]

o Flexural Modulus: A measure of the material's stiffness in bending.[15]

ASTM D256: Standard Test Methods for Determining the
Izod Pendulum Impact Resistance of Plastics

This test method is used to determine the impact resistance of plastics, providing a measure of
their toughness.[16]

Specimen Preparation:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.matweb.com/reference/flexuralstrength.aspx
https://www.matweb.com/reference/flexuralstrength.aspx
https://www.youtube.com/watch?v=veVwA3-Vpmg
https://www.youtube.com/watch?v=veVwA3-Vpmg
https://www.intertek.com/polymers-plastics/testing-flexural-properties/
https://www.youtube.com/watch?v=veVwA3-Vpmg
https://www.intertek.com/polymers-plastics/testing-flexural-properties/
https://www.testresources.net/applications/standards/astm/astm-d790-testing-for-flexural-properties-of-plastics-and-insulating-materials
https://www.testresources.net/applications/standards/astm/astm-d790-testing-for-flexural-properties-of-plastics-and-insulating-materials
https://sciteq.com/standard/astm-d-256/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Arectangular test specimen is prepared, and a V-shaped notch is machined into it to act as a
stress concentrator.[17]

e The dimensions of the specimen and the notch are strictly defined by the standard.[18]
e The notched specimens are conditioned at a standard temperature and humidity.[19]
Testing Procedure:

e The notched specimen is clamped vertically in a pendulum impact testing machine, with the
notch facing the direction of the impact.[20]

o A pendulum of a known weight is released from a specified height, swinging down to strike
the specimen.[19]

e The energy absorbed by the specimen to fracture is measured by the height to which the
pendulum swings after breaking the specimen.[19]

Data Analysis:

» Notched Izod Impact Strength: The impact energy absorbed per unit of thickness of the
specimen, typically expressed in Joules per meter (J/m) or foot-pounds per inch (ft-b/in).[20]

Visualizations

Experimental Workflow for Mechanical Property
Determination

The following diagram illustrates the general workflow for determining the mechanical
properties of plastics according to ASTM standards.
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Caption: Experimental workflow for determining mechanical properties.

Conclusion

Both SAN and PETG offer a range of desirable mechanical properties, but their suitability for
specific applications depends on the performance requirements.

o SAN exhibits higher tensile strength and modulus, indicating greater rigidity and stiffness.
However, its lower elongation at break and impact strength suggest it is a more brittle
material.
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e PETG, in contrast, demonstrates superior toughness, as evidenced by its significantly higher
elongation at break and notched Izod impact strength. While its tensile and flexural strength
are lower than that of SAN, its ability to absorb impact and resist fracture makes it a more
durable choice for applications subjected to dynamic loading.

Researchers and professionals should carefully consider these trade-offs when selecting
between SAN and PETG. For applications demanding high rigidity and strength where impact
resistance is not a primary concern, SAN may be the preferred material. Conversely, for
applications requiring durability, toughness, and impact resistance, PETG is the more suitable
option. The experimental data and protocols provided in this guide offer a foundation for
making informed material selection decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. devel.lulzbot.com [devel.lulzbot.com]

. boundengineering.com [boundengineering.com]

. openprairie.sdstate.edu [openprairie.sdstate.edu]

. 3d.nice-cdn.com [3d.nice-cdn.com]

. conferences.sta.uwi.edu [conferences.sta.uwi.edu]
. fillamentum.com [fillamentum.com]

. specialchem.com [specialchem.com]

. Tensile Strength of Plastics Using ASTM D 638 Test Standard [prestogroup.com]

°
(] [e0] ~ (o)) )] EaN w N -

. scribd.com [scribd.com]

e 10. infinitalab.com [infinitalab.com]

e 11. Plastics Tensile Testing for ASTM D638 [intertek.com]
e 12. Flexural Strength Testing of Plastics [matweb.com]

e 13. youtube.com [youtube.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1196111?utm_src=pdf-custom-synthesis
https://devel.lulzbot.com/filament/Rigid_Ink/PETG%20DATA%20SHEET.pdf
https://boundengineering.com/blog/f/astm-d790-flexural-test-bar-complete-guide
https://openprairie.sdstate.edu/cgi/viewcontent.cgi?article=1846&context=etd2
https://3d.nice-cdn.com/upload/file/PETG.pdf
http://conferences.sta.uwi.edu/iconetech2020/documents/NBeharry-INVESTIGATINGTHEEFFECTSOFPROCESSPARAMETERSONTHEFLEXURALSTRENGTHOF3DPRINTEDPLASTICS.pdf
https://fillamentum.com/wp-content/uploads/2020/10/Technical-Data-Sheet_PETG_EN_06052020_FE.pdf
https://www.specialchem.com/plastics/guide/toughness
https://www.prestogroup.com/articles/testing-the-tensile-strength-of-plastics-using-astm-d-638-test-standard/
https://www.scribd.com/document/462269103/ASTM-Testing-methods
https://infinitalab.com/blogs/astm-d638-tensile-testing-methods-for-plastics/
https://www.intertek.com/polymers-plastics/tensile-testing/astmd5083/
https://www.matweb.com/reference/flexuralstrength.aspx
https://www.youtube.com/watch?v=veVwA3-Vpmg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 14. Flexural Properties Testing [intertek.com]

e 15. testresources.net [testresources.net]

e 16. sciteg.com [sciteq.com]

e 17. ASTM D256: Izod Notched Impact Testing for Plastics [testronixinstruments.com]
« 18. boundengineering.com [boundengineering.com]

e 19. azom.com [azom.com]

e 20. Izod Impact (Notched) ASTM D256, ISO 180 [intertek.com]

 To cite this document: BenchChem. [A Comparative Study of Mechanical Properties: SAN
vs. PETG]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196111#a-comparative-study-of-mechanical-
properties-san-vs-petg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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